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Introduction

Docosahexaenoyl glycine (DHA-GIly) is an endogenous N-acyl amide, a class of signaling
lipids structurally related to the endocannabinoid anandamide.[1] This family of molecules is
increasingly recognized for its diverse biological activities. DHA-Gly is formed by the
conjugation of docosahexaenoic acid (DHA), an essential omega-3 fatty acid, with the amino
acid glycine. Emerging research indicates that N-acyl amides, including those derived from
DHA, may play significant roles in various physiological processes, making them promising
targets for therapeutic intervention and valuable biomarkers for disease states. This application
note provides a comprehensive protocol for the sensitive and specific quantification of DHA-Gly
in human plasma samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

Biological Significance and Signaling Pathways

N-acyl glycines, including DHA-Gly, are regulated by the enzyme Fatty Acid Amide Hydrolase
(FAAH), which is responsible for their degradation.[1] This positions them within the broader
endocannabinoid system. Recent studies suggest that DHA-Gly may act as a substrate for
FAAH. Furthermore, N-acyl amides have been shown to interact with various receptors,
including G-protein coupled receptors (GPCRs) and transient receptor potential (TRP)
channels. Understanding these interactions is key to elucidating the functional roles of DHA-
Gly.
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Below is a diagram illustrating a potential signaling pathway for Docosahexaenoyl Glycine.
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Potential Signaling Pathway of Docosahexaenoyl Glycine (DHA-Gly)
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Experimental Workflow for DHA-Gly Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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